4-fluoro-2-[3-(2-fluorophenyl)acryloyl]phenyl 2-bromobenzoate

• IUPAC Name: [4-fluoro-2-[(E)-3-(2-fluorophenyl)prop-2-enoyl]phenyl] 2-bromobenzoate
• InChI: InChI=1S/C22H13BrF2O3/c23-18-7-3-2-6-16(18)22(27)28-21-12-10-15(24)13-17(21)20(26)11-9-14-5-1-4-8-19(14)25/h1-13H/b11-9+
• InChI Key: IJBGIDNOIXWFQN-PKNBQFBNSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)C2=C(C=CC(=C2)F)OC(=O)C3=CC=CC=C3Br)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C(=O)C2=C(C=CC(=C2)F)OC(=O)C3=CC=CC=C3Br)F
• Molecular Formula: C22H13BrF2O3
• Molecular Weight: 443.2 g/mol

Description

The compound “4-fluoro-2-[3-(2-fluorophenyl)acryloyl]phenyl 2-bromobenzoate” is a complex organic molecule. It contains multiple aromatic rings (phenyl groups), two fluorine atoms, a bromine atom, and an acryloyl group. The presence of these functional groups suggests that this compound could participate in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the fluorine and bromine atoms, the formation of the acryloyl group, and the coupling of the different phenyl rings. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, would consist of multiple interconnected rings (phenyl groups), with fluorine and bromine atoms attached at specific positions. The acryloyl group would likely contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions, depending on the conditions. The presence of the acryloyl group, for example, could allow for reactions involving the double bond. The halogen atoms (fluorine and bromine) could also potentially be involved in reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of specific functional groups (like the acryloyl group and halogen atoms) would influence properties like solubility, melting/boiling points, and reactivity.

Mechanism of Action

Without specific context (such as the compound’s use in a biological or industrial process), it’s difficult to comment on the mechanism of action. The compound’s reactivity would be influenced by the functional groups present and their arrangement within the molecule.

Future Directions

The study and application of this compound could potentially be a topic of future research, particularly if it exhibits interesting reactivity or other properties. It could be of interest in fields like materials science, pharmaceuticals, or chemical synthesis.